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Compound of Interest

1-Bromo-2-(bromomethyl)-4-
Compound Name:
chlorobenzene

Cat. No.: B131885

Essential Safety and Handling Guide for 1-Bromo-2-
(bromomethyl)-4-chlorobenzene

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Bromo-2-(bromomethyl)-4-
chlorobenzene. The following procedures are designed to ensure a safe laboratory
environment and compliance with standard safety protocols.

Hazard Identification and Classification

1-Bromo-2-(bromomethyl)-4-chlorobenzene is classified as a hazardous substance. Based
on data for structurally similar compounds, it is expected to cause severe skin burns and
serious eye damage.[1][2][3] It may also be harmful if inhaled or swallowed and cause irritation
to the respiratory system.[4][5][6]

GHS Hazard Statements:
e H314: Causes severe skin burns and eye damage.[1][2][3]
e H318: Causes serious eye damage.[1]

e May cause respiratory irritation.[6]
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e Harmful if swallowed.[4][5]

e Harmful in contact with skin.[4]

o Harmful if inhaled.[4][5]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1]
e P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][7]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][7]

e P301+P330+P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.[1][7]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[3][7]

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.
The following table summarizes the required PPE for handling this chemical.
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Protection Type

Specific Equipment

Standard/Specificati
on

Purpose

Eye and Face

Protection

Chemical splash
goggles and a face
shield

EN 166 (EU) or
NIOSH (US) approved

To protect against
splashes and vapors
that can cause serious

eye damage.[1][8]

Skin Protection

Chemical-resistant
gloves (e.g., Viton,
Silver Shield, or
compatible

nitrile/neoprene)

EN 374 (EU) or

equivalent

To prevent skin
contact, which can

cause severe burns.

[8]1°]

Flame-resistant and
impervious lab coat or

coveralls

Nomex® or similar

To protect skin and
personal clothing from
splashes and

contamination.[8][10]

Closed-toe, chemical-

resistant shoes

ANSI Z41 or

equivalent

To protect feet from
spills.[11]

Respiratory Protection

NIOSH/MSHA or
European Standard
EN 149 approved

respirator

Varies by exposure

level

Required when
engineering controls
are insufficient, if
irritation is
experienced, or when
handling the powder
form to avoid dust
inhalation.[1][6][8]

Operational Protocols

Adherence to strict operational protocols is critical for the safe handling of 1-Bromo-2-

(bromomethyl)-4-chlorobenzene.

Engineering Controls
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e Ventilation: Always handle this chemical in a properly functioning chemical fume hood to
minimize inhalation of vapors or dust.[4][6]

o Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in good working order before beginning any work.[1]

Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare all
required equipment and reagents in the chemical fume hood.

o Dispensing: Carefully weigh or measure the required amount of the chemical. If it is a solid,
avoid generating dust.[5][6]

o During Use: Keep the container tightly closed when not in use.[1][5] Avoid all personal
contact, including inhalation.[5] Do not eat, drink, or smoke in the work area.[5]

o Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with
soap and water.[5][8] Decontaminate all work surfaces and equipment.

Storage Protocol

o Container: Store in a tightly closed, suitable container.[4][8]

o Conditions: Keep in a cool, dry, and well-ventilated area. Some sources recommend
refrigeration.[4]

e Incompatibilities: Store away from oxidizing agents and other incompatible materials.[4][5]

Emergency and Disposal Plans
First-Aid Measures
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Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1][7][8]

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[1][7][8]

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][2][7]

Do NOT induce vomiting. Rinse mouth with

Ingestion water. Seek immediate medical attention.[1][4]

[7]

Spill Response Protocol

o Evacuate: Evacuate non-essential personnel from the spill area.[8]
e Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent the spill from spreading and entering drains.[5][8]
e Clean-up:

o For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a
suitable, labeled container for disposal.[5][6]

o For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
sealed container for disposal.[4]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.
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o PPE: Wear appropriate PPE, including respiratory protection, during the entire cleanup
process.[4][5]

Waste Disposal Plan

o Containerization: Collect all waste material, including contaminated PPE and cleaning
materials, in a suitable, tightly sealed, and properly labeled hazardous waste container.[5][8]

o Disposal Method: Dispose of the chemical waste through a licensed professional waste
disposal service.[6] The preferred method is often incineration in a chemical incinerator
equipped with an afterburner and scrubber.[6]

o Regulations: Adhere to all local, state, and federal regulations regarding hazardous waste
disposal.[1][4] Do not dispose of it down the drain.[6][8]

Workflow for Handling 1-Bromo-2-(bromomethyl)-4-
chlorobenzene

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.chemsrc.com/en/cas/89720-77-4_37332.html
https://datasheets.scbt.com/sc-280218.pdf
https://datasheets.scbt.com/sc-280218.pdf
https://www.echemi.com/sds/1-bromo-4-bromomethyl-2-chloro-benzene-pd180727127439.html
https://www.cdhfinechemical.com/images/product/msds/37_972914083_1-Bromo-4-Chlorobenzene-CASNO-106-39-8-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_972914083_1-Bromo-4-Chlorobenzene-CASNO-106-39-8-MSDS.pdf
https://www.biosynth.com/Files/MSDS/FB/19/MSDS_FB19053_7000_EN.pdf
https://www.chemsrc.com/en/cas/89720-77-4_37332.html
https://www.cdhfinechemical.com/images/product/msds/37_972914083_1-Bromo-4-Chlorobenzene-CASNO-106-39-8-MSDS.pdf
https://www.echemi.com/sds/1-bromo-4-bromomethyl-2-chloro-benzene-pd180727127439.html
https://www.benchchem.com/product/b131885?utm_src=pdf-body
https://www.benchchem.com/product/b131885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Preparation Phase

Review SDS and Protocols

Y

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Y

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Begin Work

Handlin‘? Phase

Transfer Chemical to Fume Hood

Y

Weigh/Measure Chemical

Y

Perform Experimental Procedure

~

N
Procedure Complete \I\ncidenl
N

Post-Handling & Disposal Phase

Decontaminate Glassware & Surfaces

Segregate Waste
(Solid, Liquid, Sharps)

Store Waste in Labeled, Sealed Containers

Dispose of Waste via
Licensed Contractor

\E\mergency Protocol

Spill or Exposure Occurs
Follow First-Aid/Spill Response
Report Incident

Remove and Dispose of
Contaminated PPE

Y

Wash Hands Thoroughly

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b131885?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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